Cas no 2171732-15-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-2-carboxylic acid
• CAS No: 2171732-15-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6607315
• PubChem ID: 165529280
• Update Time: 2025-05-24

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-2-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]piperidine-2-carboxylic acid
• EN300-1492902
• 2171732-15-1

• Inchi： 1S/C27H32N2O5/c1-3-15-27(2,25(32)29-16-9-8-14-23(29)24(30)31)28-26(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： LIJKBPQJYWMLTA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-2-carboxylic acid

Compound CAS No. 2171732-15-1: 1-(9H-fluoren-9-yl)methoxycarbonyl amino)-2-methylpentanoylpiperidine-2-carboxylic Acid

The compound with CAS number 2171732-15-1, known as 1-(9H-fluoren-9-yl)methoxycarbonyl amino)-2-methylpentanoylpiperidine-2-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a carboxylic acid moiety. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical modifications and applications.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. This property makes the compound an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is crucial. Additionally, the piperidine ring in the molecule contributes to its ability to form stable amide bonds, further enhancing its utility in peptide chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored the use of similar compounds in the development of novel antibiotics, anticancer agents, and immunomodulators. The carboxylic acid moiety in the molecule can undergo various transformations, such as esterification or amidation, to generate derivatives with enhanced bioavailability or targeting capabilities. For instance, recent advancements in click chemistry have enabled the rapid assembly of complex molecules using this compound as a building block.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the Fmoc group, which typically involves the reaction of fluorene with phosgene or other carbonylating agents, followed by coupling with the piperidine derivative. The use of palladium-catalyzed cross-coupling reactions has been shown to significantly improve the efficiency and yield of these processes. Furthermore, green chemistry approaches, such as the use of biodegradable solvents or enzymatic catalysts, are being increasingly adopted to minimize environmental impact during synthesis.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure, stability, and reactivity under different conditions. For example, NMR analysis has revealed that the Fmoc group exhibits distinct chemical shifts that are characteristic of its aromatic and aliphatic regions, while MS data has confirmed the molecular weight and fragmentation patterns consistent with its structure.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are advantageous for drug delivery applications, where efficient absorption and distribution are critical factors. However, further research is required to evaluate its toxicity profile and metabolic pathways in vivo.

Looking ahead, collaborations between academic institutions and pharmaceutical companies are expected to drive innovation in the development of this compound for therapeutic purposes. The integration of artificial intelligence (AI) tools into drug discovery pipelines is also anticipated to accelerate the identification of optimal derivatives with enhanced efficacy and reduced side effects.

In conclusion, CAS No. 2171732-15-1 represents a significant advancement in organic chemistry with broad implications for peptide synthesis, drug development, and materials science. Its unique structural features and functional groups make it a valuable tool for researchers seeking to design novel molecules with tailored properties.